Cas no 2138091-38-8 (1-(5-Hydroxy-2,2-dimethylcyclohexyl)pyrrolidine-2,5-dione)

• Product Name: 1-(5-Hydroxy-2,2-dimethylcyclohexyl)pyrrolidine-2,5-dione
• CAS No: 2138091-38-8
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5962932
• PubChem ID: 165787829
• Update Time: 2025-05-21

1-(5-Hydroxy-2,2-dimethylcyclohexyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-hydroxy-2,2-dimethylcyclohexyl)pyrrolidine-2,5-dione
• 2138091-38-8
• EN300-1161540
• 1-(5-Hydroxy-2,2-dimethylcyclohexyl)pyrrolidine-2,5-dione

• Inchi： 1S/C12H19NO3/c1-12(2)6-5-8(14)7-9(12)13-10(15)3-4-11(13)16/h8-9,14H,3-7H2,1-2H3
• InChI Key： SAMWSTJLZTXWDU-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-(5-Hydroxy-2,2-dimethylcyclohexyl)pyrrolidine-2,5-dione

Introduction to 1-(5-Hydroxy-2,2-dimethylcyclohexyl)pyrrolidine-2,5-dione (CAS No. 2138091-38-8)

1-(5-Hydroxy-2,2-dimethylcyclohexyl)pyrrolidine-2,5-dione is a structurally intriguing compound characterized by its fused heterocyclic framework and functional groups that make it a promising candidate in the realm of pharmaceutical research. The compound’s molecular architecture, featuring a pyrrolidine-2,5-dione core appended with a 5-hydroxy-2,2-dimethylcyclohexyl side chain, imparts unique chemical and biological properties that have garnered significant interest from synthetic chemists and medicinal biologists. This introduction delves into the compound’s structural features, synthetic pathways, and its emerging applications in contemporary biochemical studies.

The CAS number 2138091-38-8 uniquely identifies this molecule in scientific literature and databases, underscoring its distinctiveness in chemical synthesis and drug discovery. The presence of both hydroxyl and dione functionalities within the same molecule suggests potential reactivity patterns that could be exploited for designing novel therapeutic agents. Specifically, the pyrrolidine-2,5-dione moiety is known for its versatility in forming hydrogen bonds and participating in coordination chemistry, while the 5-hydroxy-2,2-dimethylcyclohexyl group introduces steric bulk and hydrophilic character, influencing solubility and metabolic stability.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. Among these, pyrrolidine derivatives have been extensively studied for their role in modulating various biological pathways. The compound under discussion represents an advanced scaffold that combines structural complexity with functional diversity. The hydroxyl group at the 5-position of the cyclohexyl ring can serve as a site for further derivatization, enabling the synthesis of analogues with tailored pharmacokinetic profiles. Meanwhile, the dione functionality in the pyrrolidine ring offers opportunities for Michael addition reactions or enamine formation, which are pivotal in constructing more intricate molecular entities.

The synthesis of 1-(5-Hydroxy-2,2-dimethylcyclohexyl)pyrrolidine-2,5-dione presents both challenges and opportunities for synthetic chemists. The construction of the pyrrolidine-2,5-dione core typically involves cyclization reactions of appropriate precursors under controlled conditions. One possible approach involves the condensation of a β-keto ester with an amine derivative followed by dehydration to form the dione ring. Subsequently, functionalization of the 5-position on the cyclohexyl side chain can be achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advanced techniques such as organometallic chemistry or flow synthesis may enhance yield and purity while reducing reaction times.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 1-(5-Hydroxy-2,2-dimethylcyclohexyl)pyrrolidine-2,5-dione, allowing researchers to predict its binding affinity to biological targets with high accuracy. This has accelerated the discovery process by prioritizing molecules with optimal pharmacokinetic properties early in drug development pipelines. For instance, molecular docking studies have suggested that this compound may interact with enzymes involved in inflammatory pathways or metabolic regulation. Such interactions could make it a valuable tool for investigating novel therapeutic strategies.

The potential biological activity of 1-(5-Hydroxy-2,2-dimethylcyclohexyl)pyrrolidine-2,5-dione has not yet been fully explored but is anticipated to be broad-based due to its structural features. Preliminary in vitro assays have hinted at its efficacy in modulating enzyme activity related to oxidative stress reduction—a critical factor in aging-related diseases and neurodegenerative disorders. Additionally, the compound’s ability to cross cell membranes may enhance its bioavailability when formulated as an oral or injectable drug. Further preclinical studies are warranted to elucidate its mechanism of action and therapeutic potential.

The versatility of this scaffold also extends to material science applications beyond pharmaceuticals. For example, derivatives of pyrrolidine-2,5-diones have been explored as chelating agents for metal ions or as precursors to polymers with unique mechanical properties. The hydroxyl group on the cyclohexyl side chain can be exploited to create conjugates with biomolecules such as peptides or nucleic acids via glycosidic linkages—a strategy often employed in drug delivery systems. Such interdisciplinary applications highlight the importance of developing versatile molecular building blocks like 1-(5-Hydroxy-2,2-dimethylcyclohexyl)pyrrolidine-2,5-dione.

In conclusion,1-(5-Hydroxy-2,2-dimethylcyclohexyl)pyrrolidine-2,5-dione (CAS No. 2138091-38-8) represents a structurally sophisticated compound with untapped potential across multiple scientific domains. Its unique combination of functional groups—namely,hydroxyl, dione, and sterically hindered cyclohexane ring—makes it an attractive candidate for further synthetic manipulation and biological evaluation. As research methodologies continue to evolve—from high-throughput screening to green chemistry approaches—the utility of this molecule is expected to expand significantly over time.